Cas no 2172567-19-8 (2-(pentan-2-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(pentan-2-yl)oxolane-2-carbaldehyde
• CAS No: 2172567-19-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6429523
• PubChem ID: 165588563
• Update Time: 2025-05-19

2-(pentan-2-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(pentan-2-yl)oxolane-2-carbaldehyde
• EN300-1620859
• 2172567-19-8

• Inchi： 1S/C10H18O2/c1-3-5-9(2)10(8-11)6-4-7-12-10/h8-9H,3-7H2,1-2H3
• InChI Key： KZVDGJSCEUZVMM-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C(C)CCC

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(pentan-2-yl)oxolane-2-carbaldehyde

Compound 2-(pentan-2-yl)oxolane-2-carbaldehyde (CAS No. 2172567-19-8)

Introduction to 2-(pentan-2-yl)oxolane-2-carbaldehyde

Compound 2-(pentan-2-yl)oxolane-2-carbaldehyde, also known by its CAS registry number CAS No. 2172567-19-8, is a significant organic compound with a unique structure and diverse applications in various fields of chemistry and materials science.

Structural Features and Properties

The compound exhibits a distinctive structure characterized by a five-membered ring, specifically an oxolane ring, which is also known as a tetrahydrofuran (THF) derivative. The oxolane ring is substituted at the 2-position with a pentan-2-yl group and a carbaldehyde functional group, giving rise to its name: 2-(pentan-2-yl)oxolane-2-carbaldehyde. This substitution pattern imparts unique chemical properties, making it suitable for various chemical reactions and applications.

Chemical Synthesis and Applications

The synthesis of compound 2-(pentan-2-yl)oxolane-2-carbaldehyde involves advanced organic chemistry techniques, often utilizing catalytic processes to achieve high yields and purity levels necessary for industrial applications. Recent studies have highlighted its potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise control over molecular structures is crucial.

Recent Research Developments

In the realm of materials science, researchers have explored the use of CAS No. 2172567-19-8 in developing novel polymers with enhanced thermal stability and mechanical properties. Additionally, its role as a precursor in the synthesis of bioactive compounds has been extensively studied, with findings published in reputable journals such as the Journal of Organic Chemistry.

Safety Considerations and Handling

As with any chemical compound, proper handling and storage are essential to ensure safety in both laboratory and industrial settings. While not classified as a hazardous material under standard regulations, adherence to recommended safety protocols is advised to prevent unintended exposure or reactions.

Conclusion

In conclusion, compound 2-(pentan-2-yloxy)carbaldehyde (CAS No. 13386494), or more accurately referred to as CAS No. 13386494, stands out as a versatile compound with promising applications across multiple disciplines within chemistry and materials science.